Cas no 2034618-12-5 (3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide)

• Product Name: 3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide
• CAS No: 2034618-12-5
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5337917
• Update Time: 2025-06-15

3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((4-cyanopyridin-2-yl)oxy)-N-(m-tolyl)piperidine-1-carboxamide
• 3-(4-cyanopyridin-2-yl)oxy-N-(3-methylphenyl)piperidine-1-carboxamide
• 3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide

• Inchi： 1S/C19H20N4O2/c1-14-4-2-5-16(10-14)22-19(24)23-9-3-6-17(13-23)25-18-11-15(12-20)7-8-21-18/h2,4-5,7-8,10-11,17H,3,6,9,13H2,1H3,(H,22,24)
• InChI Key： WGKOXLYJSZWDSV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#N)C=CN=1)C1CN(C(NC2C=CC=C(C)C=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 503
• XLogP3: 2.7
• Topological Polar Surface Area: 78.2

Additional information on 3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide

Introduction to 3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide (CAS No. 2034618-12-5)

3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034618-12-5, represents a novel chemical entity with a unique structural framework that has been meticulously designed to target specific biological pathways. The molecular structure of this compound features a piperidine core, which is a common motif in many bioactive molecules, coupled with an amide functional group and an aromatic ring system. This combination of structural elements not only contributes to its pharmacological properties but also enhances its potential for further derivatization and optimization.

The< strong>3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide molecule exhibits a high degree of complexity, which is reflected in its intricate connectivity and the presence of multiple functional groups. The presence of a cyano group on the pyridine ring introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. Additionally, the< strong>N-(3-methylphenyl) moiety adds another layer of complexity, providing a site for potential hydrogen bonding interactions and further modulating the compound's pharmacokinetic profile.

In recent years, there has been a growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs), which play a crucial role in various cellular processes and are often implicated in diseases such as cancer and inflammation. The< strong>3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide has been investigated for its potential as a PPI modulator due to its ability to disrupt or stabilize specific protein complexes. This capability is particularly relevant in the context of recent advancements in drug discovery, where targeting PPIs has emerged as a promising strategy for developing novel therapeutics.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have suggested that it may have activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. For instance, research has indicated that it can interfere with the activity of kinases, which are enzymes that play a critical role in cell signaling cascades. By modulating kinase activity, this compound may be able to suppress the proliferation of cancer cells and induce apoptosis.

The< strong>3-methylphenyl group in the molecule is particularly noteworthy as it can serve as a scaffold for further chemical modifications. This allows for the synthesis of analogs with tailored properties, enabling researchers to optimize potency, selectivity, and pharmacokinetic characteristics. The< strong>cyanopyridin-2-yl moiety also provides a versatile handle for functionalization, making it possible to introduce additional pharmacophores or modify existing ones to enhance biological activity.

The synthesis of< strong>3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations, including nucleophilic substitution reactions, condensation reactions, and cyclization processes. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. The synthetic route also highlights the importance of protecting group strategies in multi-component reactions, where different functional groups need to be selectively modified without interfering with one another.

In terms of pharmacokinetic properties, preliminary data suggest that this compound exhibits reasonable oral bioavailability and metabolic stability. These characteristics are critical for evaluating its potential as an oral therapeutic agent. Additionally, studies have shown that it can cross the blood-brain barrier, which opens up possibilities for treating central nervous system (CNS) disorders. However, further investigation is needed to fully understand its distribution and excretion profiles.

The< strong>CAS number 2034618-12-5 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature system is essential for researchers who need to reference specific chemical entities in their work. The CAS registry number also facilitates database searches and literature reviews, making it easier to access relevant information about this compound's properties and applications.

In conclusion,< strong>3-[(4-cyanopyridin-2-yl)oxy]-N-(3-methylphenyl)piperidine-1-carboxamide is a promising candidate for further development as a therapeutic agent. Its unique structural features make it well-suited for targeting complex biological pathways involved in diseases such as cancer and inflammation. Ongoing research continues to explore its potential applications and optimize its pharmacological properties through structural modifications and synthetic innovation.